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Compound of Interest

Compound Name: 4-Chloro-5-methoxyindoline

Cat. No.: B11911036

Get Quote

Introduction & Compound Profile
4-Chloro-5-methoxyindoline (CAS: 905274-10-4) is a specialized heterocyclic building block

used primarily in the synthesis of bioactive small molecules, particularly kinase inhibitors and

MDM2 antagonists.[1][2] Structurally, it consists of a dihydroindole (indoline) core substituted

with a chlorine atom at the C4 position and a methoxy group at the C5 position.

Unlike its fully aromatic indole counterpart, the indoline scaffold contains a secondary amine

and two sp3-hybridized carbons (C2 and C3).[2] This structural nuance dictates its specific

handling requirements: it is significantly more prone to oxidative dehydrogenation (reverting to

the indole) and nucleophilic degradation than the corresponding indole.
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Property Specification

CAS Number 905274-10-4

Molecular Formula C₉H₁₀ClNO

Molecular Weight 183.63 g/mol

Physical State
Off-white to pale yellow solid (low melting point

possible)

Solubility
Soluble in DMSO, DCM, Methanol; insoluble in

water

Stability Air-sensitive (prone to oxidation); Light-sensitive

Hazard Identification (GHS Classification)
While specific toxicological data for this exact isomer is limited, "read-across" methodology

from structurally similar halogenated indolines (e.g., 5-methoxyindoline, 4-chloroindole)

indicates the following hazard profile. Treat this compound as a functional irritant and potential

sensitizer.

Core Hazards[1][2][3]
Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.

Skin Corrosion/Irritation: Category 2 (H315) – Causes skin irritation.

Serious Eye Damage/Irritation: Category 2A (H319) – Causes serious eye irritation.

STOT-SE: Category 3 (H335) – May cause respiratory irritation.[1][2]

The "Hidden" Hazard: Oxidative Instability
The primary technical risk is not just toxicity, but chemical integrity. Indolines are

thermodynamic precursors to indoles. Exposure to atmospheric oxygen, catalyzed by light or

trace metals on silica gel, accelerates the dehydrogenation of 4-chloro-5-methoxyindoline to

4-chloro-5-methoxyindole.[1][2] This impurity is difficult to separate and can alter the biological

potency of the final drug candidate.
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Engineering Controls & Personal Protective
Equipment (PPE)[2]
Hierarchy of Controls

Containment: All weighing and transfer operations must occur inside a certified chemical

fume hood.

Inert Atmosphere: For storage and reactions lasting >1 hour, use nitrogen or argon

blanketing.

PPE Selection Matrix
The choice of gloves is critical. Standard nitrile gloves offer protection against the solid, but if

the compound is dissolved in chlorinated solvents (DCM, Chloroform) common in indoline

chemistry, nitrile provides insufficient permeation resistance.

Task
Recommended Glove
Material

Rationale

Weighing Solid Nitrile (Double gloved)
Protection against dust; tactile

sensitivity.[1][2]

Synthesis (DCM/THF)
Silver Shield® (Laminate) or

Viton®

Chlorinated solvents permeate

nitrile in <5 mins.

Waste Disposal Thick Nitrile (≥ 8 mil)
Mechanical strength for

handling containers.

Operational Protocols
Protocol A: Safe Weighing & Transfer

Static Control: Indoline solids can be static-prone.[1] Use an anti-static gun or polonium strip

if the powder disperses.

Minimizing Exposure: Do not weigh on an open bench. Taring should be done inside the

hood.
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Dissolution: If preparing a stock solution, add the solvent (e.g., DMSO) immediately after

weighing to reduce surface area exposure to air.

Protocol B: Reaction Setup (Inert Conditions)
Because electron-rich indolines oxidize easily, standard "open-flask" chemistry is discouraged.

[1][2]

Glassware Prep: Oven-dry all glassware (>120°C) to remove moisture.[1]

Purging: Evacuate the reaction vessel and backfill with Nitrogen/Argon three times (3x)

before adding the indoline.

Solvent: Use anhydrous, degassed solvents. Dissolved oxygen in reagent-grade solvents is

sufficient to initiate degradation.[1]

Protocol C: Storage & Stability
Temperature: Store at 2–8°C (Refrigerator).

Atmosphere: Store under inert gas (Argon preferred due to density).

Container: Amber glass vials with Teflon-lined caps to prevent light degradation and cap

corrosion.[1]

Emergency Response & Decontamination
Spills (Solid)[1][2]

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don N95 respirator (or P100) and double nitrile gloves.

Cleanup: Do not dry sweep (creates dust). Cover spill with wet paper towels (soaked in

water or mild detergent) to dampen, then scoop into a hazardous waste bag.

Surface Decon: Wipe surface with 10% ethanol followed by soap and water.

Exposure[1][2][4][5][6][7]
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Eye Contact: Rinse immediately with water for 15 minutes.[1] Note: Indolines are basic; rapid

irrigation is vital to prevent corneal damage.[1]

Skin Contact: Wash with soap and water.[1][3] Avoid alcohol-based hand sanitizers

immediately after exposure, as they may enhance dermal absorption.[1][2]

Visualizations
Diagram 1: Safety Decision Logic (Handling & PPE)
This workflow ensures the researcher selects the correct containment based on the state of the

material.
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Start: Handling 4-Chloro-5-methoxyindoline

Is material Solid or in Solution?

Solid Form

Powder

Solution Form

Liquid

Weigh inside Fume Hood
(Anti-static precautions)

Solvent Type?

PPE: Double Nitrile Gloves

Chlorinated (DCM, CHCl3)Non-Halogenated (DMSO, MeOH)

PPE: Silver Shield / Laminate Gloves

Requirement: Inert Gas Blanket (Ar/N2)

Click to download full resolution via product page

Caption: Decision matrix for PPE selection and engineering controls based on physical state

and solvent compatibility.[1][2]
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Diagram 2: Degradation Pathway (The "Why" behind
Inert Storage)
Understanding the oxidation risk is crucial for experimental success.

4-Chloro-5-methoxyindoline
(Active Reagent)

Radical Intermediate
(Benzylic Oxidation)

 H-abstraction

Triggers:
Oxygen (Air)

Light (UV)
Silica (Acidic)

4-Chloro-5-methoxyindole
(Impurity/Degradant)

 -2H (Aromatization)

Click to download full resolution via product page

Caption: Oxidative dehydrogenation pathway converting the indoline to the aromatic indole

upon air/light exposure.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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